Ethyl 4-(2-aminoacetamido)-3-methoxybenzoate hydrochloride

• IUPAC Name: ethyl 4-[(2-aminoacetyl)amino]-3-methoxybenzoate;hydrochloride
• InChI: InChI=1S/C12H16N2O4.ClH/c1-3-18-12(16)8-4-5-9(10(6-8)17-2)14-11(15)7-13;/h4-6H,3,7,13H2,1-2H3,(H,14,15);1H
• InChI Key: JVTXELCQLTUWIU-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=CC(=C(C=C1)NC(=O)CN)OC.Cl
• Molecular Formula: C12H17ClN2O4
• Molecular Weight: 288.73 g/mol
• CAS RN: 1606132-23-3

Description

The compound is a derivative of aminoacetamides, which are a class of organic compounds. Aminoacetamides are often used as precursors in the synthesis of a variety of heterocyclic compounds. They are known to exhibit a wide range of biological activities.

Synthesis Analysis

The synthesis of aminoacetamides can be carried out in several ways. One common method involves the treatment of various substituted aryl or heteryl amines with alkyl cyanoacetates.

Molecular Structure Analysis

The molecular structure of a compound can be determined using techniques such as Fourier Transform Infrared Spectroscopy (FTIR) and Nuclear Magnetic Resonance (NMR).

Chemical Reactions Analysis

Aminoacetamides are known to undergo a variety of chemical reactions. They can react with common bidentate reagents to form a variety of heterocyclic compounds.

Physical And Chemical Properties Analysis

The physical and chemical properties of a compound can be determined using various analytical techniques. These properties include melting point, solubility, and stability.

Scientific Research Applications

Antiparasitic Activity

Research on derivatives of methyl-2-ethoxybenzoate, which share a structural similarity with Ethyl 4-(2-aminoacetamido)-3-methoxybenzoate hydrochloride, has shown antiparasitic properties, particularly against coccidial infections. The study highlights the significance of 2-substituted PABAs (para-aminobenzoic acids) in developing anticoccidial drugs (Rogers et al., 1964).

Environmental Behavior and Photocatalytic Profile

Ethyl-4-aminobenzoate, a compound with similarities to the target chemical, has been studied for its environmental fate and photocatalytic degradation. It highlights how certain esters of aminobenzoic acid, used in sunscreens and anesthetic ointments, undergo transformation in the environment, potentially leading to less toxic by-products (Li et al., 2017).

Antimicrobial Applications

Another related compound, 8-Ethoxycoumarin derivatives, has shown promising antimicrobial activities. This research may provide a foundation for exploring this compound as a potential antimicrobial agent, given the structural similarities and potential for bioactivity modulation through functional group modifications (Mohamed et al., 2012).

Antitumor Activity

Compounds structurally related to the target chemical have been evaluated for their antitumor activity, particularly homo-azasteroidal esters of N,N-bis(2-chloroethyl)aminobenzoic acid isomers. These studies suggest a potential area of investigation for this compound in cancer research, considering the interest in similar compounds for their biological activities (Anastasiou et al., 1994).

Synthesis and Biological Evaluation

Research on the synthesis and biological evaluation of various compounds, including those related to this compound, provides insights into the methodologies for creating and assessing the bioactivity of novel compounds. For instance, the synthesis and evaluation of antimitotic agents and tubulin inhibitors based on the trimethoxybenzoyl-aminoindole nucleus highlight the potential for developing new therapeutic agents (Romagnoli et al., 2008).

Mechanism of Action

Target of Action

Similar compounds, such as 2-aminothiazole derivatives, have been found to exhibit potent and selective inhibitory activity against a wide range of human cancerous cell lines .

Mode of Action

For instance, 2-aminothiazole derivatives have been found to inhibit tubulin polymerization, disrupting microtubule dynamics .

Biochemical Pathways

Related compounds, such as 2-aminothiazole derivatives, have been found to affect a variety of biochemical pathways, leading to their antiviral, antimicrobial, anticancer, anticonvulsant, antidiabetic, antihypertensive, antileishmanial, and anti-inflammatory activities .

Result of Action

Similar compounds have been found to exhibit potent and selective inhibitory activity against a wide range of human cancerous cell lines .

Safety and Hazards

Safety and hazards associated with a compound depend on its structure and properties. It’s important to refer to the Safety Data Sheet (SDS) of the specific compound for detailed information.

Future Directions

The development of new pharmaceutical compounds often involves the modification of existing structures to improve their efficacy and reduce side effects. Aminoacetamides, due to their wide range of biological activities, are promising candidates for the development of new therapeutic agents.